Cas no 2411310-43-3 (3-[3-(2,6-Difluorophenyl)-1,2,4-oxadiazol-5-yl]-1-piperidinesulfonyl fluoride)

• Product Name: 3-[3-(2,6-Difluorophenyl)-1,2,4-oxadiazol-5-yl]-1-piperidinesulfonyl fluoride
• CAS No: 2411310-43-3
• MF: C₁₃H₁₂F₃N₃O₃S
• MW: 347.312891960144
• CID: 5380131
• Update Time: 2025-07-20

3-[3-(2,6-Difluorophenyl)-1,2,4-oxadiazol-5-yl]-1-piperidinesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-[3-(2,6-Difluorophenyl)-1,2,4-oxadiazol-5-yl]-1-piperidinesulfonyl fluoride

• Inchi： 1S/C13H12F3N3O3S/c14-9-4-1-5-10(15)11(9)12-17-13(22-18-12)8-3-2-6-19(7-8)23(16,20)21/h1,4-5,8H,2-3,6-7H2
• InChI Key： PSGLYSHFQJSQCW-UHFFFAOYSA-N
• SMILES： N1(S(F)(=O)=O)CCCC(C2ON=C(C3=C(F)C=CC=C3F)N=2)C1

Experimental Properties

• Density: 1.56±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 483.8±55.0 °C(Predicted)
• pka: -2.10±0.50(Predicted)

Additional information on 3-[3-(2,6-Difluorophenyl)-1,2,4-oxadiazol-5-yl]-1-piperidinesulfonyl fluoride

Research Briefing on 3-[3-(2,6-Difluorophenyl)-1,2,4-oxadiazol-5-yl]-1-piperidinesulfonyl fluoride (CAS: 2411310-43-3)

In recent years, the compound 3-[3-(2,6-Difluorophenyl)-1,2,4-oxadiazol-5-yl]-1-piperidinesulfonyl fluoride (CAS: 2411310-43-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative, characterized by its unique oxadiazole and piperidine scaffold, has shown promising potential as a covalent inhibitor targeting various enzymes. The compound's ability to form stable covalent bonds with nucleophilic residues, such as serine or cysteine, makes it a valuable tool for probing enzyme function and developing therapeutic agents.

Recent studies have focused on the synthesis and optimization of 3-[3-(2,6-Difluorophenyl)-1,2,4-oxadiazol-5-yl]-1-piperidinesulfonyl fluoride to enhance its selectivity and potency. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a covalent inhibitor of serine hydrolases, a class of enzymes implicated in numerous disease pathways. The researchers utilized structure-activity relationship (SAR) analysis to identify key modifications that improve binding affinity while minimizing off-target effects. The results indicated that the 2,6-difluorophenyl moiety plays a critical role in stabilizing the enzyme-inhibitor complex.

Another significant development involves the application of this compound in proteomics research. A 2024 study in Nature Chemical Biology highlighted its use as a chemical probe for activity-based protein profiling (ABPP). The sulfonyl fluoride group selectively labels active serine hydrolases in complex biological samples, enabling researchers to map enzyme activity in disease states such as cancer and neurodegenerative disorders. This approach has provided new insights into enzyme dysregulation and identified potential therapeutic targets.

In addition to its role as a research tool, 3-[3-(2,6-Difluorophenyl)-1,2,4-oxadiazol-5-yl]-1-piperidinesulfonyl fluoride is being explored for its therapeutic potential. Preclinical studies have shown that the compound exhibits anti-inflammatory and neuroprotective effects in animal models of multiple sclerosis and Alzheimer's disease. These findings suggest that targeting specific serine hydrolases with covalent inhibitors could offer a novel strategy for treating these conditions. However, further optimization is required to address challenges such as bioavailability and metabolic stability.

Despite its promise, the compound's development faces several hurdles. The reactive nature of the sulfonyl fluoride group raises concerns about potential toxicity and off-target effects. Recent efforts have focused on designing prodrugs or masked versions of the compound to improve its pharmacokinetic properties. Additionally, computational modeling and high-throughput screening are being employed to identify derivatives with enhanced selectivity and reduced side effects.

In conclusion, 3-[3-(2,6-Difluorophenyl)-1,2,4-oxadiazol-5-yl]-1-piperidinesulfonyl fluoride (CAS: 2411310-43-3) represents a versatile and promising compound in chemical biology and drug discovery. Its applications range from enzyme inhibition and proteomics to therapeutic development, making it a valuable asset for researchers. Continued investigation into its mechanism of action and optimization of its chemical properties will be crucial for unlocking its full potential in both basic and translational research.